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Compound of Interest

Compound Name: Ornidazole diol

Cat. No.: B1680657

An In-depth Technical Guide to Ornidazole Diol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ornidazole diol, a significant
metabolite and impurity of the antimicrobial agent Ornidazole. This document details its
chemical properties, synthesis, and analytical methodologies, presented in a format tailored for
the scientific community.

Core Chemical Identity

Ornidazole diol, systematically named 3-(2-methyl-5-nitro-1H-imidazol-1-yl)propane-1,2-diol,
is recognized by the CAS Number 62580-80-7[1][2]. It is a primary degradation product of
Ornidazole, particularly formed through hydrolysis in alkaline conditions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Ornidazole diol is presented in the
table below. This data is crucial for researchers engaged in formulation development, stability
studies, and analytical method development.
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Property Value Source
CAS Number 62580-80-7 [11[2]
Molecular Formula C7H11N304 [1]
Molecular Weight 201.18 g/mol [1]
Melting Point 102.0-104.5 °C [1]
Boiling Point 512.8 °C at 760 mmHg [1]
Solubility Soluble in Methanol and

DMSO
Appearance White to off-white solid

Recommended storage at
Storage -
-20°C for long-term stability.

Synthesis and Formation

Ornidazole diol is primarily formed from the hydrolysis of Ornidazole. The process is
particularly accelerated in basic environments. The logical pathway for the formation of
Ornidazole diol from Ornidazole is depicted below.
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Caption: Formation pathway of Ornidazole diol from Ornidazole.

Experimental Protocol: Alkaline Hydrolysis of
Ornidazole

The following is a generalized experimental protocol for the formation of Ornidazole diol via
the alkaline hydrolysis of Ornidazole. This method is typically employed in stress testing studies
to generate the impurity standard.

Objective: To hydrolyze Ornidazole to Ornidazole diol for use as a reference standard or for
degradation pathway studies.

Materials:

Ornidazole

e 0.5 M Sodium Hydroxide (NaOH) solution

e Methanol

e Round-bottom flask

» Reflux condenser

e Heating mantle

e Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)
e TLC developing chamber

» Mobile phase: A suitable mixture such as Chloroform:Methanol (9:1 v/v)
o UV lamp for visualization

Procedure:

¢ Dissolve a known quantity of Ornidazole in a minimal amount of methanol.
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Transfer the solution to a round-bottom flask.
Add an excess of 0.5 M NaOH solution to the flask.
Attach a reflux condenser and heat the mixture at 80°C.

Monitor the reaction progress using TLC. Spot the reaction mixture alongside a standard of
Ornidazole on a TLC plate.

Develop the TLC plate in the chosen mobile phase.

Visualize the spots under a UV lamp. The reaction is complete when the spot corresponding
to Ornidazole has disappeared, and a new, more polar spot corresponding to Ornidazole
diol is prominent.

Upon completion, cool the reaction mixture to room temperature.
Neutralize the solution with a suitable acid (e.g., dilute HCI) to a pH of approximately 7.

The product, Ornidazole diol, can then be extracted from the aqueous solution using an
appropriate organic solvent (e.g., ethyl acetate).

The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure to yield the crude Ornidazole diol.

Further purification can be achieved by column chromatography or recrystallization.

Analytical Methodology: Quantification by HPLC

High-Performance Liquid Chromatography (HPLC) is a precise and reliable method for the

quantification of Ornidazole diol. Below is a generalized workflow and a typical experimental

protocol for its analysis.

HPLC Analysis Workflow
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Caption: General workflow for the quantitative analysis of Ornidazole diol by HPLC.
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Experimental Protocol: HPLC-UV Method for
Quantification

This protocol outlines a typical reversed-phase HPLC method for the quantitative determination
of Ornidazole diol.

Objective: To accurately quantify the amount of Ornidazole diol in a sample.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.
e Column: C18, 250 mm x 4.6 mm, 5 um particle size.

+ Mobile Phase: A mixture of a phosphate buffer and a suitable organic solvent (e.g.,
acetonitrile or methanol). The exact ratio should be optimized for best separation.

e Flow Rate: 1.0 mL/min.

o Detection Wavelength: Determined by UV spectral analysis of Ornidazole diol (typically
around 310-320 nm).

e Injection Volume: 20 pL.

Column Temperature: Ambient or controlled at a specific temperature (e.g., 25°C).
Procedure:
e Preparation of Standard Solutions:

o Accurately weigh a suitable amount of Ornidazole diol reference standard and dissolve it
in the mobile phase to prepare a stock solution of known concentration.

o Perform serial dilutions of the stock solution with the mobile phase to prepare a series of
calibration standards at different concentrations.

o Preparation of Sample Solution:
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o Accurately weigh the sample containing Ornidazole diol.

o Dissolve the sample in the mobile phase, using sonication if necessary to ensure complete
dissolution.

o Dilute the sample solution with the mobile phase to a concentration that falls within the
range of the calibration standards.

o Chromatographic Analysis:
o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

o Inject the standard solutions in ascending order of concentration, followed by the sample
solution(s). It is good practice to run a blank (mobile phase) injection first.

o Record the chromatograms and the peak areas for Ornidazole diol.
o Data Analysis:

o Construct a calibration curve by plotting the peak area of the Ornidazole diol standards
against their corresponding concentrations.

o Perform a linear regression analysis on the calibration curve to obtain the equation of the
line and the correlation coefficient (r2), which should be close to 1.

o Using the peak area of Ornidazole diol from the sample chromatogram and the equation
of the calibration curve, calculate the concentration of Ornidazole diol in the sample.

o Express the final result as a percentage or in pg/mg of the original sample.

This technical guide provides foundational information for researchers and professionals
working with Ornidazole and its related substances. The provided protocols are intended as a
starting point and may require optimization based on specific laboratory conditions and
analytical objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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